Cas no 21056-56-4 (D-Methionine Sulfoxide)

• Product Name: D-Methionine Sulfoxide
• CAS No: 21056-56-4
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 238856
• PubChem ID: 148508
• Update Time: 2025-11-01

D-Methionine Sulfoxide Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-amino-4-(methylsulfinyl)-, (2R)-
• D-Methionine sulfoxide
• 21056-56-4
• (2R)-2-amino-4-methylsulfinylbutanoic acid
• (2R)-2-amino-4-methanesulfinylbutanoic acid
• (2R)-2-amino-4-(methylsulfinyl)butanoic acid
• CHEBI:49034
• MS-22900
• HY-129770
• DTXSID10276416
• D-Methionine, S-oxide
• SCHEMBL288041
• AKOS030570625
• F78657
• D-methionine S-oxide
• CS-0107781
• EN300-1299578
• L-2-Amino-4-(methylsulfinyl)butanoic acid
• Q27121444
• D-Methionine DL-sulfoxide; (2R)-2-Amino-4-(methylsulfinyl)butanoic Acid;
• D-Methionine Sulfoxide

• Inchi： 1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10?/m1/s1
• InChI Key： QEFRNWWLZKMPFJ-CQIZIWTCSA-N
• SMILES： S(C)(CC[C@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 165.04603
• Monoisotopic Mass: 165.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.1
• Topological Polar Surface Area: 99.6A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 434.3±40.0 °C at 760 mmHg
• Flash Point: 216.4±27.3 °C
• PSA: 80.39
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

D-Methionine Sulfoxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids

Additional information on D-Methionine Sulfoxide

D-Methionine Sulfoxide (CAS No. 21056-56-4): An Overview of Its Properties, Applications, and Recent Research

D-Methionine Sulfoxide (CAS No. 21056-56-4) is a significant compound in the field of biochemistry and pharmaceutical research. This molecule, also known as D-methionine S-oxide, is a derivative of the essential amino acid methionine, which plays a crucial role in various biological processes. In this article, we will delve into the properties, applications, and recent research developments surrounding D-Methionine Sulfoxide.

Chemical Structure and Properties

D-Methionine Sulfoxide has the chemical formula C₅H₁₁NO₃S. It is a chiral molecule, meaning it exists in two enantiomeric forms: D- and L-. The compound is characterized by the presence of a sulfoxide group (-SO-) attached to the sulfur atom of methionine. This unique structural feature imparts specific chemical and biological properties to the molecule.

In terms of physical properties, D-Methionine Sulfoxide is a white crystalline solid that is soluble in water and polar organic solvents. Its solubility and stability make it suitable for various experimental and industrial applications. The compound has a melting point of approximately 183°C and a boiling point of around 290°C at atmospheric pressure.

Biological Significance

Methionine is an essential amino acid that serves as a building block for proteins and plays a critical role in protein synthesis. It is also involved in various metabolic pathways, including the synthesis of important biomolecules such as S-adenosylmethionine (SAMe), which is essential for methylation reactions. The sulfoxide form of methionine, specifically D-Methionine Sulfoxide, has been studied for its potential biological activities and therapeutic applications.

D-Methionine Sulfoxide has been shown to exhibit antioxidant properties due to its ability to scavenge reactive oxygen species (ROS). This makes it a potential candidate for use in preventing oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. Additionally, the compound has been investigated for its anti-inflammatory effects, which could be beneficial in treating inflammatory conditions.

Pharmaceutical Applications

The pharmaceutical industry has shown significant interest in D-Methionine Sulfoxide due to its potential therapeutic benefits. One area of focus has been its use as a protective agent against noise-induced hearing loss. Studies have demonstrated that D-Methionine Sulfoxide can reduce the damage caused by noise exposure by scavenging free radicals and protecting auditory cells from oxidative stress.

Beyond hearing protection, D-Methionine Sulfoxide has also been explored for its potential in treating age-related macular degeneration (AMD). Research suggests that the compound's antioxidant properties may help prevent the oxidative damage to retinal cells that contributes to AMD progression.

Recent Research Developments

The scientific community continues to uncover new insights into the properties and applications of D-Methionine Sulfoxide. A recent study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate protein oxidation in neurodegenerative diseases such as Alzheimer's disease (AD). The researchers found that D-Methionine Sulfoxide can effectively reduce protein oxidation levels in neuronal cells, suggesting its potential as a neuroprotective agent.

In another study published in the Journal of Biological Chemistry, scientists explored the role of methionine sulfoxide reductases (MsrA and MsrB) in cellular redox homeostasis. These enzymes are responsible for reducing methionine sulfoxide back to methionine, thereby maintaining protein function and cellular health. The findings highlight the importance of understanding the interplay between methionine sulfoxides and their reductases in various biological processes.

Safety Considerations

While D-Methionine Sulfoxide shows promise in various therapeutic applications, it is important to consider its safety profile. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its long-term safety and potential side effects.

Clinical trials are currently underway to assess the efficacy and safety of D-Methionine Sulfoxide in human subjects. These trials aim to provide more comprehensive data on its therapeutic potential and guide future drug development efforts.

Conclusion

D-Methionine Sulfoxide (CAS No. 21056-56-4) is a versatile compound with significant implications for biochemistry and pharmaceutical research. Its unique chemical structure endows it with antioxidant and anti-inflammatory properties, making it a promising candidate for treating various diseases. Ongoing research continues to uncover new insights into its biological activities and therapeutic applications, paving the way for innovative treatments in areas such as neurodegenerative disorders, cardiovascular diseases, and age-related macular degeneration.